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Compound of Interest

Methyl hydrogen
Compound Name:
sulfate;phenazine

cat. No.: B7908697

For Researchers, Scientists, and Drug Development Professionals

Phenazine methosulfate (PMS), with the CAS number 299-11-6, is a versatile quaternary
ammonium salt of phenazine. It is widely utilized in biochemical and cellular research as an
electron carrier, facilitating the transfer of electrons from a donor, such as NADH or NADPH, to
an acceptor, like a tetrazolium salt. This property makes it an invaluable tool in a variety of
assays for measuring enzyme activity and cell viability. Beyond its role as a laboratory reagent,
PMS has been shown to induce oxidative stress and apoptosis in cancer cells, highlighting its
potential in drug development research. This technical guide provides an in-depth overview of
the properties, applications, and experimental protocols related to Phenazine Methosulfate.

Core Properties of Phenazine Methosulfate

Phenazine methosulfate is a yellow to orange crystalline powder with a range of chemical and
physical properties that are critical to its function in experimental settings.

Physicochemical Properties
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Property Value References
CAS Number 299-11-6
Molecular Formula C14H14N204S
Molecular Weight 306.34 g/mol
Dark yellow to brown or khaki
Appearance .
crystalline powder
Melting Point 158-160 °C (decomposes)
UV Absorption (Amax) 387.5 nm (in H20)
Solubility
Solvent Solubility References
Soluble (approx. 200 mg/mL at
Water
20°C)
Methanol Soluble
Ethanol Soluble
DMSO ~10 mg/mL
Dimethylformamide (DMF) ~10 mg/mL
Benzene Insoluble
Diethyl ether Insoluble

Stability and Storage

Phenazine methosulfate is stable under recommended storage conditions but is sensitive to

light. Aqueous solutions of PMS are not stable and should be prepared fresh. It is incompatible

with strong oxidizing agents. For long-term storage, it should be kept at -20°C.

Biological Activity and Applications
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The primary biological activity of PMS stems from its ability to act as an electron carrier. This
property is harnessed in numerous biochemical assays. Furthermore, its capacity to generate
reactive oxygen species (ROS) underlies its cytotoxic effects.

Role as an Electron Carrier

PMS is an efficient electron acceptor that can be reduced by NADH or NADPH non-
enzymatically. The reduced PMS can then donate electrons to various acceptor molecules,
including tetrazolium salts (like MTT, XTT, and INT), cytochrome c, and indophenols. This
electron relay is the basis for its use in quantifying the activity of dehydrogenases and other
oxidoreductases.

« To cite this document: BenchChem. [Phenazine Methosulfate (CAS 299-11-6): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7908697#phenazine-methosulfate-cas-number-299-
11-6-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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